Cas no 345629-42-7 (1,2-Ethanediamine,N-methyl-N-(5-nitro-2-pyridinyl)-(9CI))
345629-42-7 structure
Product Name:1,2-Ethanediamine,N-methyl-N-(5-nitro-2-pyridinyl)-(9CI)
CAS No:345629-42-7
MF:C8H12N4O2
MW:196.206480979919
CID:919333
PubChem ID:21307321
Update Time:2025-04-19
1,2-Ethanediamine,N-methyl-N-(5-nitro-2-pyridinyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N-methyl-N-(5-nitro-2-pyridinyl)-(9CI)
- N-methyl-N'-(5-nitropyridin-2-yl)ethane-1,2-diamine
- AKOS011953331
- DTXSID20612189
- N~1~-Methyl-N~2~-(5-nitropyridin-2-yl)ethane-1,2-diamine
- 345629-42-7
- SCHEMBL13649701
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- Inchi: 1S/C8H12N4O2/c1-9-4-5-10-8-3-2-7(6-11-8)12(13)14/h2-3,6,9H,4-5H2,1H3,(H,10,11)
- InChI Key: NXONIPCBEYLWBD-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN=C(C=C1)NCCNC)=O
Computed Properties
- Exact Mass: 196.09602564g/mol
- Monoisotopic Mass: 196.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 82.8Ų
1,2-Ethanediamine,N-methyl-N-(5-nitro-2-pyridinyl)-(9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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